Cas no 61914-44-1 (2-Cyclopenten-1-one, 2-methyl-3-[2-[2-(phenylthio)ethenyl]cyclopropyl]-)

• Product Name: 2-Cyclopenten-1-one, 2-methyl-3-[2-[2-(phenylthio)ethenyl]cyclopropyl]-
• CAS No: 61914-44-1
• MF: C₁₇H₁₈OS
• MW: 270.389223575592
• CID: 463191
• PubChem ID: 71391213
• Update Time: 2025-04-19

2-Cyclopenten-1-one, 2-methyl-3-[2-[2-(phenylthio)ethenyl]cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 2-methyl-3-[2-[2-(phenylthio)ethenyl]cyclopropyl]-
• 2-methyl-3-[2-(2-phenylsulfanylethenyl)cyclopropyl]cyclopent-2-en-1-one
• 61914-44-1
• DTXSID60813092
• 2-Methyl-3-{2-[2-(phenylsulfanyl)ethenyl]cyclopropyl}cyclopent-2-en-1-one

• Inchi： 1S/C17H18OS/c1-12-15(7-8-17(12)18)16-11-13(16)9-10-19-14-5-3-2-4-6-14/h2-6,9-10,13,16H,7-8,11H2,1H3
• InChI Key： UAYLCAGIJWNVAF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C=CC1CC1C1=C(C)C(CC1)=O

Computed Properties

• Exact Mass: 270.10794
• Monoisotopic Mass: 270.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07